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Compound of Interest

Compound Name: cis-1-Chloropropene

Cat. No.: B095951 Get Quote

An In-depth Technical Guide to the Health and Safety of cis-1-Chloropropene

Introduction

cis-1-Chloropropene (CAS RN: 16136-84-8), the (Z)-isomer of 1-chloro-1-propene, is a highly

flammable, colorless liquid with a disagreeable odor.[1][2][3] It serves as a reactive chemical

intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic

compounds.[3] Its high reactivity and hazardous properties necessitate a thorough

understanding of safety protocols for handling in a laboratory or industrial setting.[3] This guide

provides comprehensive health and safety information tailored for researchers, scientists, and

drug development professionals, summarizing key data, outlining emergency procedures, and

detailing relevant experimental insights.

Hazard Identification and Classification
cis-1-Chloropropene is classified as a hazardous substance with multiple risk factors. The

primary hazards include its high flammability and its toxicity upon exposure through various

routes. It is crucial to recognize these dangers before handling the substance.

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[1]

H302: Harmful if swallowed.[1]
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H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[4]

H304: May be fatal if swallowed and enters airways.[4]
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Caption: Logical relationship of cis-1-Chloropropene hazards.

Toxicological Properties
The toxicity of cis-1-Chloropropene is a significant concern for personnel. Exposure can lead

to both acute and chronic health effects.

Acute Toxicity: The substance is moderately toxic if ingested and harmful if it comes into

contact with skin or is inhaled.[3][4] Symptoms of acute exposure may include irritation of the

eyes, skin, and respiratory tract, coughing, dermatitis, and central nervous system

depression.[5]

Irritation: It is a known skin and eye irritant.[3] Direct contact can cause redness, pain, and in

severe cases, chemical burns. Inhalation may lead to respiratory tract irritation.[4]
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Carcinogenicity: cis-1-Chloropropene is listed as a "questionable carcinogen with

experimental neoplastigenic data".[3] The mechanism of carcinogenicity is believed to

involve metabolic activation to its epoxide, cis-1-chloropropene oxide.[2] Studies on mouse

skin showed that this epoxide metabolite induced statistically significant incidences of

squamous cell carcinomas.[2] This metabolic activation pathway is a critical consideration for

long-term exposure risk assessment.
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Caption: Postulated metabolic activation pathway of cis-1-Chloropropene.
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Quantitative Toxicological Data

Specific quantitative toxicity data such as LD50 and LC50 values for cis-1-Chloropropene are

not readily available in the reviewed literature.[1] However, the related compound 1,3-

dichloropropene has been studied more extensively.

Parameter Value/Observation Species Reference

Carcinogenicity

Epoxide metabolite

induced squamous

carcinomas.

Mouse [2]

Toxicity

Moderately toxic by

ingestion; very mildly

toxic by skin contact

and inhalation.

General [3]

Irritation Skin and eye irritant. General [3]

Mutagenicity
Mutation data

reported.
General [3]

Physicochemical Information
Understanding the physicochemical properties of cis-1-Chloropropene is fundamental to

designing safe experiments and handling procedures.
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Property Value Reference(s)

CAS Number 16136-84-8 [3][6]

Molecular Formula C₃H₅Cl [3][6]

Molecular Weight 76.52 g/mol [3][6]

Appearance Colorless liquid [1][3]

Boiling Point 32.45 - 38 °C [1][2][3]

Melting Point -134.8 °C [2][3]

Flash Point < -6 °C (< 21 °F) [3]

Density 0.927 g/cm³ at 20 °C [2][3]

Vapor Pressure 486 mmHg at 25 °C [3]

Water Solubility Slightly soluble [1][2]

Solubility in Organics
Soluble in ether, acetone,

benzene, chloroform.
[1][2]

log Kow 1.7 - 2.0 (estimated) [1][2]

Safe Handling and Storage
Strict adherence to safe handling and storage protocols is mandatory to minimize exposure

and prevent accidents.

Engineering Controls
Ventilation: Always handle in a well-ventilated area.[1] Operations should be conducted

inside a certified chemical fume hood to minimize inhalation exposure.

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1] All

equipment used when handling the product must be grounded to prevent static electricity

discharge.[2]

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face shield.

[1]

Skin Protection: Handle with chemical-impermeable gloves (e.g., nitrile rubber, Viton)

inspected prior to use.[1][7] Wear fire/flame resistant and impervious clothing, such as a lab

coat.[1]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a full-face respirator with appropriate cartridges.[1]

Handling and Storage Procedures
Handling: Use only non-sparking tools.[1][8] Avoid contact with skin, eyes, and clothing. Do

not eat, drink, or smoke in handling areas.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

Keep away from heat, sparks, open flames, and other ignition sources.[1] Store separately

from incompatible materials such as strong oxidizing agents and active metals.[1][5]
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Caption: A typical workflow for safely handling cis-1-Chloropropene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b095951?utm_src=pdf-body-img
https://www.benchchem.com/product/b095951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
Rapid and correct response to emergencies such as spills, fires, or personnel exposure is

critical.

Spill and Leak Response
Immediate Actions: ELIMINATE all sources of ignition (no smoking, flares, sparks, or flames).

[1][2] Evacuate personnel to a safe area.[1]

Containment: Prevent further leakage if it is safe to do so.[1] For small spills, use absorbent

paper or other non-combustible absorbent material (e.g., sand, earth).[5] For large spills,

dike the area to contain the material.[8]

Cleanup: Collect the absorbed material using spark-proof tools and place it in a sealed,

vapor-tight plastic bag or container for disposal.[1][5] Do not let the chemical enter drains.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[3][8]

Specific Hazards: The substance is a very dangerous fire hazard when exposed to heat or

flames.[3] Vapors are heavier than air and may travel to a source of ignition and flash back.

[8] Containers may explode when heated.[8] Heating to decomposition emits toxic fumes of

hydrogen chloride.[3][8]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective, gas-tight chemical clothing.[1][8]

First Aid Measures
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][8]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water. Seek immediate medical attention.[1][8]
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Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[1][8]

Ingestion: Do NOT induce vomiting due to the aspiration hazard. Rinse mouth with water.

Never give anything by mouth to an unconscious person. Call a poison control center or

doctor immediately.[1][8]
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Caption: Decision-making logic for emergency response scenarios.
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Cited Experimental Protocols
Detailed experimental protocols for cis-1-Chloropropene are scarce in the provided search

results. However, a relevant study on the formation of epoxide metabolites from the related

compound 1,3-dichloropropene provides a methodological framework that could be adapted for

studying cis-1-Chloropropene.

Protocol: Epoxide Formation Measurement in Liver (Adapted from Ghassee et al., 1998a)[9]

Objective: To measure the in-vivo formation of epoxide metabolites of a chloropropene

isomer in liver tissue.

Subjects: Male Swiss-Webster mice.

Test Substance Administration:

Prepare a solution of cis-1-Chloropropene in a suitable vehicle (e.g., corn oil).

Administer the substance via intraperitoneal (IP) injection. A dose of 350 mg/kg was used

for individual 1,3-dichloropropene isomers.[9]

Sample Collection:

Euthanize groups of mice at various time points post-injection (e.g., 0, 10, 30, 60, 90, 150

minutes).

Immediately excise the liver, rinse with cold saline, blot dry, and flash-freeze in liquid

nitrogen. Store at -80 °C until analysis.

Sample Analysis (GC/MS):

Homogenize a known weight of liver tissue in a suitable buffer.

Perform a liquid-liquid or solid-phase extraction to isolate the parent compound and its

epoxide metabolite.

Analyze the extract using Gas Chromatography-Mass Spectrometry (GC/MS) to identify

and quantify the concentrations of cis-1-Chloropropene and cis-1-chloropropene oxide.
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Data Analysis:

Plot the concentration of the parent compound and the metabolite in the liver versus time.

Determine the time to maximum concentration (Tmax) and calculate the decay kinetics

(e.g., first-order) and biological half-life of the compounds in the liver tissue.[9]

Conclusion
cis-1-Chloropropene is a valuable but hazardous chemical. Its high flammability, potential for

forming explosive vapor-air mixtures, and significant health risks—including acute toxicity and

potential carcinogenicity—demand the highest standards of safety. Professionals handling this

substance must utilize appropriate engineering controls, consistently wear the correct PPE,

and be thoroughly familiar with emergency procedures. A comprehensive understanding of its

properties and risks, as outlined in this guide, is the foundation for its safe and effective use in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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